Cas no 146982-24-3 (Fmoc-Asp(OAll)-OH)

Fmoc-Asp(OAll)-OH is a protected derivative of aspartic acid, widely used in solid-phase peptide synthesis (SPPS). The compound features an Fmoc (9-fluorenylmethoxycarbonyl) group at the N-terminus, ensuring orthogonal protection during peptide chain assembly, and an allyl (OAll) ester protecting the β-carboxyl group of aspartic acid. This dual protection scheme allows for selective deprotection under mild conditions, minimizing side reactions. The OAll group is particularly advantageous for its stability under basic Fmoc deprotection conditions and its selective removal via palladium-catalyzed reactions. The product is highly pure and suitable for synthesizing complex peptides, offering precise control over aspartic acid incorporation while reducing racemization risks.
Fmoc-Asp(OAll)-OH structure
Fmoc-Asp(OAll)-OH structure
Product Name:Fmoc-Asp(OAll)-OH
CAS No:146982-24-3
MF:C22H21NO6
MW:395.405246496201
MDL:MFCD00190874
CID:64989
PubChem ID:57651019
Update Time:2025-06-08

Fmoc-Asp(OAll)-OH Chemical and Physical Properties

Names and Identifiers

    • Fmoc-L-aspartic acid 4-allyl ester
    • Fmoc-Asp(OAll)-OH
    • (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-(allyloxy)-4-oxobutanoic acid
    • Fmoc-Asp(allyl ester)-OH
    • Fmoc-Asp(OAll)-OH Fmoc-L-aspartic acid β-allyl ester
    • Fmoc-L-Asp(All)-OH
    • Fmoc-L-aspartic acid β-allyl ester
    • (2S)-4-allyloxy-2-(9H-fluoren-9-ylmethoxycarbonylamino)-4-oxo-butanoic acid
    • Fmoc-Asp(OAll)
    • FMoc-Asp
    • FMOC-ASP(OAL)-OH
    • FMOC-ASP(OAI)-OH
    • FMOC-L-ASP(OAL)-OH
    • FMOC-L-ASP(OH)-OAL
    • FMOC-ASP(OALLYL)-OH
    • FMOC-L-ASPARTIC ACID-B-ALLYLESTER
    • J-008293
    • (S)-2-(((9H-fluoren-9-yl)methoxy)carbonylamino)-4-(allyloxy)-4-oxobutanoic acid
    • fmoc-asp(oall)oh
    • SCHEMBL8037759
    • (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-4-oxo-4-prop-2-enoxybutanoic acid
    • N-alpha-(9-Fluorenylmethyloxycarbonyl)-L-aspartic acid beta allyl ester
    • DS-15033
    • AMY22633
    • N-Fmoc-L-aspartic Acid 4-Allyl Ester
    • AKOS015839098
    • Fmoc-Asp-allyl ester
    • CS-W008075
    • Fmoc-Asp(OAll)-OH, >=98.0% (HPLC)
    • HY-W008075
    • 146982-24-3
    • FBNFRRNBFASDKS-IBGZPJMESA-N
    • AC-8586
    • MFCD00190874
    • AKOS015908600
    • (2S)-2-{[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO}-4-OXO-4-(PROP-2-EN-1-YLOXY)BUTANOIC ACID
    • MDL： MFCD00190874
    • Inchi： 1S/C22H21NO6/c1-2-11-28-20(24)12-19(21(25)26)23-22(27)29-13-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h2-10,18-19H,1,11-13H2,(H,23,27)(H,25,26)/t19-/m0/s1
    • InChI Key： FBNFRRNBFASDKS-IBGZPJMESA-N
    • SMILES： O(C(N[C@H](C(=O)O)CC(=O)OCC=C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 395.13693
  • Monoisotopic Mass: 395.13688739g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 11
  • Complexity: 598
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 102Ų

Experimental Properties

  • Density: 1.2870
  • Melting Point: 111-115 °C
  • Water Partition Coefficient: Slightly soluble in water.
  • PSA: 101.93
  • Optical Activity: [α]20/D −27±2°, c = 1% in DMF

Fmoc-Asp(OAll)-OH Security Information

  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Safety Instruction： S22;S24/25
  • Safety Term：S22;S24/25
  • Storage Condition：2-8°C

Fmoc-Asp(OAll)-OH Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
F604170-100mg
Fmoc-Asp(OAll)-OH
 146982-24-3
100mg
 $ 64.00 2023-04-15
TRC
F604170-250mg
Fmoc-Asp(OAll)-OH
 146982-24-3
250mg
 $ 75.00 2023-04-15
TRC
F604170-500mg
Fmoc-Asp(OAll)-OH
 146982-24-3
500mg
 $ 87.00 2023-04-15
TRC
F604170-1g
Fmoc-Asp(OAll)-OH
 146982-24-3
1g
 $ 80.00 2022-06-04
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
F800613-1g
Fmoc-Asp(OAll)-OH
 146982-24-3 98%
1g
 ￥78.00 2022-01-14
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
F800613-5g
Fmoc-Asp(OAll)-OH
 146982-24-3 98%
5g
 ￥278.00 2022-01-14
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
F800613-25g
Fmoc-Asp(OAll)-OH
 146982-24-3 98%
25g
 ￥1,258.00 2022-01-14
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R003137-1g
Fmoc-Asp(OAll)-OH
 146982-24-3 98%
1g
 ￥57 2024-05-25
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R003137-5g
Fmoc-Asp(OAll)-OH
 146982-24-3 98%
5g
 ￥245 2024-05-25
ChemScence
CS-W008075-10g
Fmoc-Asp(OAll)-OH
 146982-24-3 98.34%
10g
 $48.0 2022-04-27

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